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Compound of Interest

Compound Name: SAR125844

Cat. No.: B1684697 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Comprehensive Guide to

the Safe Handling, Application, and Disposal of SAR125844.

This document provides critical safety and logistical information for the potent and selective

MET kinase inhibitor, SAR125844. Adherence to these guidelines is essential to ensure

personnel safety and maintain experimental integrity.

Personal Protective Equipment (PPE)
Given that SAR125844 is a potent compound, stringent adherence to PPE protocols is

mandatory to prevent accidental exposure. The following table summarizes the required PPE

for handling this compound.
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PPE Category Item Specifications and Use

Eye Protection
Safety goggles with side-

shields

Must be worn at all times in the

laboratory to protect against

splashes.

Hand Protection Protective gloves (e.g., nitrile)

Double-gloving is

recommended. Change gloves

immediately if contaminated.

Body Protection
Impervious clothing (e.g., lab

coat)

A disposable gown should be

worn over the lab coat and

changed regularly.

Respiratory Protection Suitable respirator

Use in areas with appropriate

exhaust ventilation. Avoid the

formation of dust and aerosols.

Operational Plans: Handling and Storage
Proper handling and storage procedures are critical to maintain the stability of SAR125844 and

to prevent contamination and accidental exposure.

Storage:

Store in a cool, well-ventilated area.

Keep the container tightly sealed.

Protect from direct sunlight and sources of ignition.

Handling:

Use only in areas with adequate exhaust ventilation.

Avoid the formation of dust and aerosols.

Prevent contact with skin, eyes, and clothing.
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Wash hands thoroughly after handling.

Disposal Plan
All waste materials contaminated with SAR125844 must be treated as hazardous waste and

disposed of according to institutional and local regulations.

Contaminated Materials: Used gloves, gowns, and any other disposable materials that have

come into contact with SAR125844 should be collected in a designated, sealed hazardous

waste container.

Unused Compound: Dispose of unused SAR125844 in accordance with local, state, and

federal regulations for hazardous chemical waste. Do not dispose of it down the drain.

Spills: In case of a spill, evacuate the area. Wear full protective equipment, including a

respirator. Absorb the spill with an inert material and collect it in a sealed container for

hazardous waste disposal.

Experimental Protocols
In Vitro MET Kinase Assay
This protocol outlines a general procedure for assessing the inhibitory activity of SAR125844
on MET kinase in a cell-free system.

Materials:

Recombinant MET kinase

Kinase buffer (e.g., 40 mM Tris-HCl, pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA, 50 µM DTT)[1]

ATP

Substrate (e.g., Poly(Glu, Tyr) 4:1)

SAR125844 (dissolved in DMSO)

ADP-Glo™ Kinase Assay Kit (or similar)
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96-well plates

Plate reader capable of measuring luminescence

Procedure:

Prepare a serial dilution of SAR125844 in DMSO.

In a 96-well plate, add the recombinant MET kinase, the kinase substrate, and the

appropriate concentration of SAR125844 or DMSO (vehicle control).

Initiate the kinase reaction by adding ATP to a final concentration of 10 µM.

Incubate the plate at 30°C for a predetermined time (e.g., 60 minutes).

Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ Kinase

Assay Kit according to the manufacturer's instructions.[1]

Determine the IC50 value of SAR125844 by plotting the percentage of kinase inhibition

against the log concentration of the inhibitor.

Signaling Pathway
SAR125844 is a potent and selective inhibitor of the MET receptor tyrosine kinase.[2][3]

Inhibition of MET disrupts downstream signaling pathways, including the PI3K/AKT and

RAS/MAPK pathways, which are crucial for tumor cell proliferation, survival, and invasion.[2][4]
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Caption: SAR125844 inhibits the MET signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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